4-chloro-N'-(2-hydroxy-3,5-diiodobenzylidene)-1-methyl-1H-pyrazole-3-carbohydrazide
4-chloro-N'-(2-hydroxy-3,5-diiodobenzylidene)-1-methyl-1H-pyrazole-3-carbohydrazide
Brand Name:
Vulcanchem
CAS No.:
VCID:
VC0438799
InChI:
InChI=1S/C12H9ClI2N4O2/c1-19-5-8(13)10(18-19)12(21)17-16-4-6-2-7(14)3-9(15)11(6)20/h2-5,20H,1H3,(H,17,21)/b16-4+
SMILES:
CN1C=C(C(=N1)C(=O)NN=CC2=C(C(=CC(=C2)I)I)O)Cl
Molecular Formula:
C12H9ClI2N4O2
Molecular Weight:
530.49g/mol
4-chloro-N'-(2-hydroxy-3,5-diiodobenzylidene)-1-methyl-1H-pyrazole-3-carbohydrazide
CAS No.:
Cat. No.: VC0438799
Molecular Formula: C12H9ClI2N4O2
Molecular Weight: 530.49g/mol
* For research use only. Not for human or veterinary use.
Specification
| Molecular Formula | C12H9ClI2N4O2 |
|---|---|
| Molecular Weight | 530.49g/mol |
| IUPAC Name | 4-chloro-N-[(E)-(2-hydroxy-3,5-diiodophenyl)methylideneamino]-1-methylpyrazole-3-carboxamide |
| Standard InChI | InChI=1S/C12H9ClI2N4O2/c1-19-5-8(13)10(18-19)12(21)17-16-4-6-2-7(14)3-9(15)11(6)20/h2-5,20H,1H3,(H,17,21)/b16-4+ |
| Standard InChI Key | XKKQPJPKALJRFX-AYSLTRBKSA-N |
| SMILES | CN1C=C(C(=N1)C(=O)NN=CC2=C(C(=CC(=C2)I)I)O)Cl |
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